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Compound of Interest

Compound Name: Butyl hexanoate

Cat. No.: B146156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl hexanoate (also known as butyl caproate) is a fatty acid ester with the chemical formula

C₁₀H₂₀O₂.[1] It is a colorless liquid with a characteristic fruity, pineapple-like odor.[2] While

widely utilized in the flavor and fragrance industries, butyl hexanoate also serves a significant

role in modern agriculture, primarily as a semiochemical for insect pest management.[1] Its

application as an insect attractant offers an environmentally conscious alternative to

conventional pesticides.[1] This document provides detailed application notes and protocols for

the use of butyl hexanoate in agrochemical contexts, with a focus on its synthesis and

application as an insect attractant.

Physicochemical Properties of Butyl Hexanoate
A comprehensive understanding of the physicochemical properties of butyl hexanoate is

essential for its effective application in agrochemical formulations.
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Property Value Reference

Molecular Weight 172.26 g/mol [1]

Boiling Point 208 °C at 760 mmHg [2]

Density 0.866 g/mL at 25 °C

Refractive Index 1.413 - 1.421 at 20 °C [3]

Solubility
Very slightly soluble in water;

soluble in alcohol and oils.

Odor

Fruity, pineapple, berry, apple,

juicy, green, winey, waxy,

cognac, soapy

Application in Agrochemical Synthesis: Use as an
Insect Attractant
Butyl hexanoate functions as a kairomone, a type of semiochemical that benefits the receiver.

In an agricultural context, it mimics the scent of ripe fruit, luring specific insect pests to traps.

This application is a cornerstone of integrated pest management (IPM) programs, enabling

monitoring of pest populations and, in some cases, mass trapping to reduce their numbers.

Mechanism of Action: Olfactory-Mediated Attraction
The primary mechanism of action for butyl hexanoate as an agrochemical is through the

olfactory systems of insects.
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Caption: Olfactory signaling pathway of butyl hexanoate in insects.
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Field studies have demonstrated the efficacy of butyl hexanoate as an attractant for several

key agricultural pests:

Target Pest Common Name Crop(s) Affected

Rhagoletis pomonella Apple Maggot Fly Apples, Cherries, Pears

Cydia pomonella Codling Moth Apples, Pears, Walnuts

Experimental Protocols
Protocol 1: Synthesis of Butyl Hexanoate via Fischer
Esterification
This protocol details the laboratory-scale synthesis of butyl hexanoate.

Materials:

Hexanoic acid

n-Butanol

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and graduated cylinders
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Heating mantle

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine hexanoic acid (1.0 equivalent) and n-

butanol (1.5 equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately

2-3% of the mass of hexanoic acid) to the mixture while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The

reaction is typically refluxed for 2-4 hours. Monitor the progress of the reaction by thin-layer

chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and add diethyl ether to dilute.

Wash the organic layer sequentially with:

Water

Saturated sodium bicarbonate solution (to neutralize the acid catalyst and any

unreacted hexanoic acid)

Brine

Drying and Concentration:

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Concentrate the filtrate using a rotary evaporator to remove the solvent.
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Purification: The crude butyl hexanoate can be purified by fractional distillation to obtain a

high-purity product.
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Caption: Experimental workflow for the synthesis of butyl hexanoate.

Expected Yield and Purity:

Parameter Typical Value

Yield 75-85%

Purity (post-distillation) >98%
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Protocol 2: Field Application of Butyl Hexanoate Lures
for Pest Monitoring
This protocol outlines the use of butyl hexanoate lures in traps for monitoring insect pest

populations in an orchard setting.

Materials:

Butyl hexanoate lure (commercially available or prepared by impregnating a carrier like a

rubber septum with a known amount of butyl hexanoate)

Insect traps (e.g., red sticky sphere traps for apple maggot flies)

Trap hangers

Gloves

Procedure:

Trap Placement:

Deploy traps in the orchard at the beginning of the pest's expected flight period.

Hang traps in the tree canopy, preferably on the south side of the tree for optimal sun

exposure.

Space traps according to the manufacturer's recommendations or a standard monitoring

protocol (e.g., 1 trap per hectare).

Lure Installation:

Wearing gloves to avoid contamination, place one butyl hexanoate lure inside each trap.

Monitoring:

Check traps weekly for the presence of target pests.

Count and record the number of captured insects.
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Replace lures according to the manufacturer's instructions (typically every 4-6 weeks).

Data Analysis:

Use the trap catch data to determine the onset of pest activity, track population dynamics,

and make informed decisions about the timing of control measures.

Concluding Remarks
Butyl hexanoate serves as a valuable tool in modern, sustainable agriculture. Its primary

application as an insect attractant provides an effective method for pest monitoring and

contributes to integrated pest management strategies, reducing the reliance on broad-spectrum

insecticides. The synthesis of butyl hexanoate is a straightforward esterification process,

making it an accessible compound for both research and commercial applications in the

agrochemical sector. Further research may explore the synergistic effects of butyl hexanoate
with other semiochemicals to enhance its efficacy and broaden its applicability against a wider

range of agricultural pests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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